Cas no 1780201-87-7 (1-(2-phenylethyl)-1H-imidazol-4-amine)

• Product Name: 1-(2-phenylethyl)-1H-imidazol-4-amine
• CAS No: 1780201-87-7
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5797576
• PubChem ID: 82405350
• Update Time: 2025-11-01

1-(2-phenylethyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)-1H-imidazol-4-amine
• 1780201-87-7
• SCHEMBL21198915
• EN300-1108084

• Inchi： 1S/C11H13N3/c12-11-8-14(9-13-11)7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7,12H2
• InChI Key： ZZFOXWDJJMIOCV-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-phenylethyl)-1H-imidazol-4-amine

Introduction to 1-(2-phenylethyl)-1H-imidazol-4-amine (CAS No. 1780201-87-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(2-phenylethyl)-1H-imidazol-4-amine, identified by the CAS number 1780201-87-7, represents a fascinating scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This heterocyclic amine derivative combines the structural versatility of imidazole with the pharmacophoric potential of the 2-phenylethyl moiety, making it a promising candidate for drug discovery and therapeutic development. The imidazole ring, a core structural motif in numerous bioactive molecules, is known for its ability to interact with biological targets such as enzymes and receptors, while the 2-phenylethyl group introduces lipophilicity and potential for further functionalization, enhancing its suitability for pharmacological applications.

Recent advancements in medicinal chemistry have highlighted the importance of imidazole derivatives in developing novel therapeutic agents. The 1-(2-phenylethyl)-1H-imidazol-4-amine scaffold has been explored in various contexts, particularly for its potential as an intermediate in the synthesis of bioactive molecules. Its unique structural features make it an attractive building block for designing compounds with tailored biological activities. For instance, the presence of both an amine and an aromatic ring provides multiple sites for chemical modification, enabling the creation of libraries of derivatives with diverse pharmacological profiles.

One of the most compelling aspects of 1-(2-phenylethyl)-1H-imidazol-4-amine is its role in the development of small-molecule inhibitors targeting specific biological pathways. The imidazole ring has been extensively studied for its interaction with metal ions and its ability to modulate enzyme activity. In particular, imidazole-based compounds have shown promise in inhibiting metalloproteinases, which are enzymes involved in various pathological processes, including cancer progression and inflammation. The 2-phenylethyl group further enhances the compound's binding affinity by contributing to hydrophobic interactions with target proteins, making it a valuable scaffold for structure-based drug design.

In the realm of chemical biology, 1-(2-phenylethyl)-1H-imidazol-4-amine has been utilized as a key intermediate in synthesizing probes for studying protein-protein interactions. The ability to conjugate this compound with fluorophores or other reporter groups allows researchers to develop tools for high-throughput screening and mechanistic studies. Such probes are instrumental in elucidating complex biological networks and identifying novel therapeutic targets. Additionally, the compound's stability under various physiological conditions makes it suitable for use in live-cell imaging experiments, providing insights into dynamic cellular processes.

The synthesis of 1-(2-phenylethyl)-1H-imidazol-4-amine (CAS No. 1780201-87-7) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazole core, followed by functionalization at the 4-position with an amine group derived from the 2-phenylethyl moiety. Advances in catalytic methods have further refined these synthetic routes, enabling more efficient and scalable production. This accessibility is crucial for pharmaceutical applications, where large quantities of high-quality material are often required.

Recent studies have also explored the pharmacokinetic properties of derivatives based on the 1-(2-phenylethyl)-1H-imidazol-4-amine scaffold. By incorporating structural modifications such as halogen atoms or heteroatoms into the aromatic ring, researchers can fine-tune metabolic stability and bioavailability. These modifications are critical for optimizing drug candidates that must navigate complex biological systems while maintaining efficacy and safety profiles. Computational modeling techniques have played a significant role in predicting how these structural changes will influence pharmacokinetic behavior, accelerating the drug discovery process.

The therapeutic potential of 1-(2-phenylethyl)-1H-imidazol-4-amine has been further underscored by preclinical studies demonstrating its efficacy in models of various diseases. For example, derivatives of this compound have shown anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. Additionally, preclinical trials have indicated promising results in combating neurodegenerative disorders, where imidazole-based molecules have demonstrated neuroprotective effects by modulating oxidative stress and protein aggregation. These findings highlight the compound's versatility as a therapeutic agent.

In conclusion, 1-(2 phenylethyl)-1H-imidazol -4 -amine (CAS No .1780201877) represents a structurally intriguing molecule with significant potential in chemical biology and medicinal chemistry . Its unique combination of pharmacophoric elements , synthetic accessibility ,and demonstrated biological activity make it a valuable asset for drug discovery efforts . As research continues to uncover new applications , this compound is poised to play an important role in developing next-generation therapeutics that address unmet medical needs . p >